Acetamide,2-[(5-ethyl-2,6-dimethylthieno[2,3-D]pyrimidin-4-YL)thio]-N-phenyl-

Specification

• Molecular Formula: C18H19N3OS2
• Molecular Weight: 357.5 g/mol
• IUPAC Name: 2-(5-ethyl-2,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-N-phenylacetamide
• Standard InChI: InChI=1S/C18H19N3OS2/c1-4-14-11(2)24-18-16(14)17(19-12(3)20-18)23-10-15(22)21-13-8-6-5-7-9-13/h5-9H,4,10H2,1-3H3,(H,21,22)
• Standard InChI Key: UEWSNSMREFSFJD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC2=C1C(=NC(=N2)C)SCC(=O)NC3=CC=CC=C3)C

Introduction

Acetamide, 2-[(5-ethyl-2,6-dimethylthieno[2,3-D]pyrimidin-4-YL)thio]-N-phenyl- is a synthetic organic compound belonging to the class of thienopyrimidine derivatives. These compounds are of significant interest in medicinal chemistry due to their potential therapeutic applications, particularly because of their biological activity associated with the thieno[2,3-D]pyrimidine core.

Synthesis

The synthesis of thienopyrimidine derivatives typically involves multi-step organic reactions. These processes often require careful control of reaction conditions such as temperature and pH to ensure high yield and purity. Common solvents used include dimethylformamide or dichloromethane under inert atmospheres to prevent unwanted side reactions.

Biological Activity and Applications

Thienopyrimidine derivatives are known for their pharmacological properties, which make them candidates for various therapeutic applications. The mechanism of action typically involves interaction with specific biological targets such as enzymes or receptors. Modifications to the thieno[2,3-D]pyrimidine core can significantly influence potency and selectivity for these targets.

Application Area	Potential Use
Medicinal Chemistry	Therapeutic Applications
Pharmacology	Biological Activity Studies